S-ethyl 7-chloro-2-benzo[b]thiophenecarbothioate

• Molecular Formula: C11H9ClOS2
• Molecular Weight: 256.8 g/mol
• IUPAC Name: S-ethyl 7-chloro-1-benzothiophene-2-carbothioate
• InChI: InChI=1S/C11H9ClOS2/c1-2-14-11(13)9-6-7-4-3-5-8(12)10(7)15-9/h3-6H,2H2,1H3
• InChI Key: BZCSOIYWPKBFCZ-UHFFFAOYSA-N
• Canonical SMILES: CCSC(=O)C1=CC2=C(S1)C(=CC=C2)Cl

Description

S-ethyl 7-chloro-2-benzo[b]thiophenecarbothioate is a useful research compound. Its molecular formula is C11H9ClOS2 and its molecular weight is 256.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

17.8 g of the 7-chloro-2-benzo[b]thiophenecarboxylic acid chloride prepared in B above, was dissolved in toluene (100 ml), treated with ethanethiol (6.2 ml) followed by dropwise addition of a solution of triethylamine (11.2 ml) in toluene (6 ml) at 15° C., with vigorous stirring, to produce a reaction mixture. The reaction mixture was allowed to come to ambient temperature and then stirred overnight. Water (60 ml) was then added to the reaction mixture and the resultant organic layer was separated. The organic layer was washed with water (50 ml), then with hydrochloric acid (50 ml, 1N), dried (MgSO4), filtered and evaporated, to produce 18,8 g of S-ethyl 7-chloro-2-benzo[b]thiophenecarbothioate.